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Compound of Interest |

Compound Name: 5-Methoxypicolinaldehyde
CAS No.: 22187-96-8
Cat. No.: B1371485

Get Quote

This guide provides a comprehensive technical overview of 5-Methoxypicolinaldehyde (CAS
No. 22187-96-8), a pivotal heterocyclic building block in modern organic synthesis and
medicinal chemistry. Designed for researchers, chemists, and drug development professionals,
this document delves into the compound's structural elucidation, validated synthesis protocols,
and its strategic application in the development of complex molecular architectures. We will
explore the causality behind experimental choices, ensuring that the described methodologies
are robust and reproducible.

Core Chemical Identity and Structural Elucidation

5-Methoxypicolinaldehyde is a substituted pyridine derivative, a class of compounds of
immense interest due to the prevalence of the pyridine scaffold in pharmaceuticals and
functional materials. Its unique combination of a nucleophilic methoxy group and an
electrophilic aldehyde function on a pyridine ring makes it a versatile intermediate.

1.1. IUPAC Nomenclature and Chemical Identifiers
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o |[UPAC Name: 5-methoxy-2-pyridinecarbaldehyde[1][2] or 5-methoxypyridine-2-

carboxaldehyde[3][4]

e Synonyms: 2-Formyl-5-methoxypyridine, Picolinaldehyde, 5-methoxy-[5]

« CAS Number: 22187-96-8[1][3][5][6]

e Molecular Formula: C7H7NO2[3][5][6]

« SMILES: O=CC1=NC=C(OC)C=C1[3][7]

1.2. Chemical Structure

The structure consists of a pyridine ring substituted at the 2-position with a formyl (aldehyde)

group and at the 5-position with a methoxy group.

Caption: Chemical structure of 5-Methoxypicolinaldehyde.

1.3. Physicochemical Properties

The properties of 5-Methoxypicolinaldehyde are summarized below. These data are critical

for determining appropriate reaction conditions, solvents, and purification methods.

Property Value Source(s)
Molecular Weight 137.14 g/mol [31[5][6]
Appearance Solid / Semi-solid [21[4]
Boiling Point 248.4 £ 20.0 °C (Predicted) [5][6]
Density 1.159 + 0.06 g/cm? (Predicted) [5]1[6]

Flash Point 104.0 °C [5]

pKa 3.16 £ 0.10 (Predicted) [5]

LogP 0.90 [31[5]

Storage Conditions

2-8°C, under inert gas

(Nitrogen or Argon)

[5117]

© 2026 BenchChem. All rights reserved. 2/10

Tech Support


https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6ec59e?context=bbe
https://www.sigmaaldrich.com/KR/ko/product/ambeedinc/ambh2d6ec59e?context=bbe
https://www.chemscene.com/product/22187-96-8.html
https://cymitquimica.com/es/productos/IN-DA007P8D/22187-96-8/5-methoxypicolinaldehyde/
https://www.lookchem.com/ProductWholeProperty_LCPL595763.htm
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6ec59e?context=bbe
https://www.chemscene.com/product/22187-96-8.html
https://www.lookchem.com/ProductWholeProperty_LCPL595763.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7470905_EN.htm
https://www.chemscene.com/product/22187-96-8.html
https://www.lookchem.com/ProductWholeProperty_LCPL595763.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7470905_EN.htm
https://www.chemscene.com/product/22187-96-8.html
https://www.bldpharm.com/products/22187-96-8.html
https://www.benchchem.com/product/b1371485/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-methoxypicolinaldehyde-for-advanced-research-applications
https://www.benchchem.com/product/b1371485/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-methoxypicolinaldehyde-for-advanced-research-applications
https://www.chemscene.com/product/22187-96-8.html
https://www.lookchem.com/ProductWholeProperty_LCPL595763.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7470905_EN.htm
https://www.sigmaaldrich.com/KR/ko/product/ambeedinc/ambh2d6ec59e?context=bbe
https://cymitquimica.com/es/productos/IN-DA007P8D/22187-96-8/5-methoxypicolinaldehyde/
https://www.lookchem.com/ProductWholeProperty_LCPL595763.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7470905_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL595763.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7470905_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL595763.htm
https://www.lookchem.com/ProductWholeProperty_LCPL595763.htm
https://www.chemscene.com/product/22187-96-8.html
https://www.lookchem.com/ProductWholeProperty_LCPL595763.htm
https://www.lookchem.com/ProductWholeProperty_LCPL595763.htm
https://www.bldpharm.com/products/22187-96-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1.4. Spectroscopic Signature for Structural Verification

Confirmation of the chemical structure post-synthesis is achieved through a combination of
spectroscopic techniques.[8] Each method provides a unique piece of the structural puzzle.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is essential for confirming the
proton environment. For 5-Methoxypicolinaldehyde, the expected signals are:

o Asinglet for the aldehyde proton (~9.9 ppm).[6][9]
o Asinglet for the three methoxy protons (~3.9 ppm).[6][9]

o Three distinct signals in the aromatic region (7.2-8.4 ppm) corresponding to the three
protons on the pyridine ring.[6][9] The specific splitting patterns (doublets and double-
doublets) arise from coupling between adjacent protons, confirming their relative positions.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups.[10] The
spectrum of this molecule would be characterized by:

o A strong, sharp absorption band around 1700-1725 cm~1 corresponding to the C=0
stretch of the aldehyde.

o C-H stretching bands for the aromatic ring just above 3000 cm~* and for the methyl group
just below 3000 cm~1,

o Adistinct C-O stretching band for the methoxy ether linkage, typically found in the 1250-
1000 cm~1 region.

o Mass Spectrometry (MS): Mass spectrometry provides the molecular weight and
fragmentation patterns.[11] High-resolution MS would confirm the molecular formula
(C7H7NO2) by providing a highly accurate mass-to-charge ratio for the molecular ion [M]*.[8]

Synthesis and Purification Protocol

The synthesis of 5-Methoxypicolinaldehyde can be reliably achieved via nucleophilic
aromatic substitution of an activated pyridine precursor. The following protocol is based on a
common literature procedure.[6][9]
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2.1. Synthesis via Nucleophilic Aromatic Substitution

This method is preferred for its high yield and operational simplicity. The underlying principle is
the displacement of a good leaving group (fluoride) from an electron-deficient pyridine ring by a
strong nucleophile (methoxide). The electron-withdrawing aldehyde group at the 2-position
facilitates this substitution at the 5-position.
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Caption: Workflow for the synthesis of 5-Methoxypicolinaldehyde.
Step-by-Step Experimental Protocol:

o Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, dissolve 5-fluoropicolinaldehyde (1.0 eq) in anhydrous methanol.

» Addition of Nucleophile: To the stirred solution, add sodium methoxide (1.5 eq) portion-wise.
Causality Note: An excess of sodium methoxide is used to drive the reaction to completion.
Methanol serves as both the solvent and the source of the methoxide nucleophile via
equilibrium with the sodium salt.

e Reaction Execution: Heat the reaction mixture to 55 °C and stir overnight. Causality Note:
Moderate heating provides the necessary activation energy for the nucleophilic aromatic
substitution without causing significant side reactions or solvent loss.

o Reaction Quench and Filtration: After the reaction is complete (monitored by TLC), cool the
mixture to room temperature. The resulting suspension is filtered to remove the sodium
fluoride byproduct and any unreacted sodium methoxide. The filter cake is washed with a
small amount of cold methanol.

o Solvent Removal: The filtrate is concentrated under reduced pressure using a rotary
evaporator to yield the crude product.

 Purification: The crude residue is purified by column chromatography on silica gel, eluting
with a gradient of ethyl acetate in hexane (e.g., 30-45% ethyl acetate).[6][9] Causality Note:
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This step separates the desired product from non-polar starting material and polar impurities,
yielding the pure compound as a colorless oil with a reported yield of approximately 66%.[6]

[9]
2.2. Alternative Synthesis: Oxidation of (5-Methoxypyridin-2-yl)methanol

An alternative route involves the oxidation of the corresponding primary alcohol, (5-
methoxypyridin-2-yl)methanol.[5]

e Protocol: The alcohol is dissolved in a suitable solvent like chloroform and treated with an
oxidizing agent such as manganese(1V) oxide (MnOz). The reaction is typically stirred at
room temperature for several hours.

o Rationale: MnOz: is a mild and selective oxidizing agent for converting allylic and benzylic-
type alcohols to their corresponding aldehydes without over-oxidizing to a carboxylic acid.
The heterocyclic alcohol substrate is sufficiently activated for this transformation. This
method is advantageous when the alcohol precursor is more readily available than the
fluoro-pyridine.

Applications in Research and Drug Development

5-Methoxypicolinaldehyde is not typically an end-product but rather a strategic intermediate.
Its value lies in the reactivity of the aldehyde group, which serves as a handle for constructing
more complex molecules.

3.1. Role as a Heterocyclic Building Block

The pyridine ring is a privileged scaffold in medicinal chemistry, appearing in numerous
approved drugs. The aldehyde functionality allows for a wide range of subsequent chemical
transformations:

» Reductive Amination: To form substituted aminomethyl-pyridines.
o Wittig Reaction: To create vinyl-pyridine derivatives.

» Aldol and Knoevenagel Condensations: For carbon-carbon bond formation.
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e Multicomponent Reactions (MCRS): As the aldehyde component in reactions like the Ugi or
Strecker reactions, which can rapidly generate molecular diversity from simple starting
materials.[12][13]

3.2. Strategic Use in Drug Discovery Campaigns

The structure of 5-Methoxypicolinaldehyde can be leveraged in a typical drug discovery
workflow. The methoxy group acts as a hydrogen bond acceptor and can influence the
electronic properties and metabolic stability of the final compound.

5-Methoxypicolinaldehyde
(Core Scaffold)

Aldehyde Component

Parallel Synthesis

(e.g., Ugi, Strecker reactions)

enerates

Diverse Compound Library
(Scaffold + R-groups)
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(Biological Assays)

Lead Optimization
(SAR Studies)

Drug Candidate

Click to download full resolution via product page
Caption: Use of 5-Methoxypicolinaldehyde in a drug discovery workflow.

This workflow illustrates how a single, versatile building block can be used to generate a large
library of diverse compounds for biological screening. The subsequent identification of "hits"
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leads to further refinement through structure-activity relationship (SAR) studies, ultimately
aiming for a clinical candidate.

Safety, Handling, and Storage

Proper handling is essential to maintain the integrity of the compound and ensure laboratory
safety.

e Hazard Statements: The compound is classified as harmful if swallowed (H302), causes skin
irritation (H315), causes serious eye irritation (H319), is harmful if inhaled (H332), and may
cause respiratory irritation (H335).[2][4]

e Precautionary Measures: Use in a well-ventilated fume hood. Wear appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat.[4] Avoid
breathing dust, fumes, or vapors.[4]

o Storage: As noted, the compound should be stored in a tightly sealed container under an
inert atmosphere (nitrogen or argon) at 2-8°C to prevent oxidation of the aldehyde and
degradation.[5][7]

Conclusion

5-Methoxypicolinaldehyde is a high-value chemical intermediate with well-defined properties
and reliable synthesis routes. Its utility is primarily realized in its role as a versatile building
block for the synthesis of complex heterocyclic compounds. The strategic location of its
functional groups—an aldehyde for diverse transformations and a methoxy group for electronic
and steric modulation—makes it an indispensable tool for researchers in synthetic organic
chemistry, medicinal chemistry, and materials science. This guide provides the foundational
technical knowledge required for its effective synthesis, characterization, and application in
advanced research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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